Cas no 2171747-32-1 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopentyl}acetic acid
• CAS No: 2171747-32-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6415179
• PubChem ID: 165486103
• Update Time: 2025-10-13

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopentyl}acetic acid
• 2171747-32-1
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]cyclopentyl}acetic acid
• EN300-1502163

• Inchi： 1S/C26H30N2O6/c1-33-15-23(25(31)27-17-11-10-16(12-17)13-24(29)30)28-26(32)34-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： IUEQHCZPVCJBGY-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(C1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopentyl}acetic acid

Research Brief on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopentyl}acetic acid (CAS: 2171747-32-1)

The compound 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopentyl}acetic acid (CAS: 2171747-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and cyclopentyl acetic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the design of novel bioactive compounds.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are crucial for its application in high-throughput drug discovery. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. These efforts are instrumental in addressing the challenges associated with scalability and reproducibility in industrial settings.

In addition to its synthetic utility, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopentyl}acetic acid has shown promise in the development of peptide-based therapeutics. Researchers have explored its incorporation into cyclic peptides and peptidomimetics, which exhibit enhanced stability and bioavailability compared to their linear counterparts. Preliminary in vitro studies suggest that derivatives of this compound may possess antimicrobial and anticancer properties, although further preclinical validation is required to confirm these findings.

The mechanistic insights into the biological activity of this compound are also under investigation. Molecular docking and dynamics simulations have been utilized to predict its interactions with target proteins, such as enzymes involved in bacterial cell wall synthesis and cancer cell proliferation. These computational studies provide a foundation for rational drug design and the identification of potential therapeutic targets.

Despite these advancements, several challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile need to be thoroughly evaluated to assess its suitability for in vivo applications. Moreover, the development of cost-effective and environmentally friendly synthetic routes is essential to facilitate its widespread adoption in the pharmaceutical industry.

In conclusion, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclopentyl}acetic acid (CAS: 2171747-32-1) represents a versatile and promising scaffold in chemical biology and drug discovery. Ongoing research efforts are expected to uncover new applications and optimize its use in the development of next-generation therapeutics. Collaborative initiatives between academia and industry will be pivotal in translating these findings into clinically viable solutions.